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Compound of Interest

Compound Name: Boc-Ala(Me)-H117

Cat. No.: B15620762 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Boc-Ala(Me)-H117 was not available at the

time of this writing. The following information is based on data for structurally similar

compounds and general laboratory safety principles. Researchers, scientists, and drug

development professionals should always consult with their institution's Environmental Health

and Safety (EHS) department for specific disposal guidance and adhere to all local, state, and

federal regulations.

Boc-Ala(Me)-H117 is utilized as an active control for the target protein ligand H117 of

PROTAC HP211206[1][2]. Due to the absence of a dedicated safety data sheet, a conservative

approach to handling and disposal is imperative. This guide provides essential safety

information and a procedural framework for the proper disposal of Boc-Ala(Me)-H117,

intended for an audience of laboratory professionals.

Chemical and Physical Properties
A summary of the known quantitative data for Boc-Ala(Me)-H117 is presented below. For

context, properties of a related compound, N-Boc-L-alanine methyl ester, are included for

comparison.
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Property Boc-Ala(Me)-H117
N-Boc-L-alanine methyl
ester

Molecular Formula C28H44F2N6O7[1] C9H17NO4[3]

Molecular Weight 614.68 g/mol [1] 203.24 g/mol [3]

Appearance Powder[1] Solid[3]

Storage Conditions

2 years at -20°C (Powder)2

weeks at 4°C (in DMSO)6

months at -80°C (in DMSO)[1]

Store under an inert

atmosphere[4]

Hazard Identification and Personal Protective
Equipment (PPE)
While specific hazards for Boc-Ala(Me)-H117 are not formally documented, related Boc-

protected amino acids are classified as causing skin and serious eye irritation[4]. Therefore, it

is prudent to handle this compound with appropriate caution.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear protective gloves.

Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure[4].

Respiratory Protection: Use in a well-ventilated area. A respirator may be required if dust is

generated[4].

Proper Disposal Procedures
The following step-by-step guide outlines the recommended disposal procedure for Boc-
Ala(Me)-H117, based on guidelines for similar chemical compounds.

Experimental Protocol: Disposal of Boc-Ala(Me)-H117
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Waste Identification and Segregation:

Identify all waste streams containing Boc-Ala(Me)-H117, including pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions.

Segregate chemical waste from regular trash.

Waste Containment:

Solid Waste: Collect un-used solid Boc-Ala(Me)-H117 and contaminated disposable

labware in a designated, properly labeled, and sealed hazardous waste container.

Liquid Waste: Collect solutions containing Boc-Ala(Me)-H117 in a designated, properly

labeled, and sealed hazardous waste container. Avoid mixing with incompatible waste

streams.

Labeling:

Clearly label the hazardous waste container with "Hazardous Waste" and the full chemical

name: "Boc-Ala(Me)-H117".

Include the approximate concentration and quantity of the waste.

Storage:

Store the sealed hazardous waste container in a designated and secure waste

accumulation area.

Ensure the storage area is well-ventilated and away from incompatible materials.

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.

Provide the EHS department with all necessary information about the waste stream.

Decontamination:
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Decontaminate all non-disposable labware that has come into contact with Boc-Ala(Me)-
H117 using an appropriate solvent and cleaning procedure.

Dispose of the cleaning materials (e.g., wipes) as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the logical flow of the disposal process for Boc-Ala(Me)-H117.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15620762?utm_src=pdf-body-img
https://www.benchchem.com/product/b15620762?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15620762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Boc-Ala(Me)-H117 Datasheet DC Chemicals [dcchemicals.com]

2. Boc-Ala(Me)-H117|CAS |DC Chemicals [dcchemicals.com]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Essential Safety and Disposal Guidance for Boc-
Ala(Me)-H117]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620762#boc-ala-me-h117-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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